Cas no 1443345-58-1 (3-(hexoxymethyl)benzaldehyde)

• Product Name: 3-(hexoxymethyl)benzaldehyde
• CAS No: 1443345-58-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD19442922
• CID: 5150905
• Update Time: 2026-03-03

3-(hexoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(hexoxymethyl)benzaldehyde
• Benzaldehyde, 3-[(hexyloxy)methyl]-

• MDL： MFCD19442922
• Inchi： 1S/C14H20O2/c1-2-3-4-5-9-16-12-14-8-6-7-13(10-14)11-15/h6-8,10-11H,2-5,9,12H2,1H3
• InChI Key： JEHKNULMNJNFQL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(COCCCCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8

Additional information on 3-(hexoxymethyl)benzaldehyde

Introduction to 3-(Hexoxymethyl)benzaldehyde (CAS No. 1443345-58-1)

3-(Hexoxymethyl)benzaldehyde, with the CAS number 1443345-58-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic benzaldehyde moiety and a hexoxy functional group attached to a methyl group, making it an intriguing molecule for both academic research and industrial applications.

The molecular formula of 3-(hexoxymethyl)benzaldehyde is C₁₂H₁₆O₂, and it has a molecular weight of approximately 192.25 g/mol. The compound's structure consists of a benzene ring with an aldehyde group at the 3-position and a hexoxy methyl group at the same position, which imparts specific chemical and physical properties. These properties make it an attractive candidate for a variety of chemical reactions and synthetic pathways.

In the realm of pharmaceutical research, 3-(hexoxymethyl)benzaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 3-(hexoxymethyl)benzaldehyde in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV).

Beyond its pharmaceutical applications, 3-(hexoxymethyl)benzaldehyde has also been investigated for its role in materials science. Its unique combination of aromatic and aliphatic functionalities makes it suitable for the development of advanced materials with tailored properties. A notable example is its use in the synthesis of functional polymers. Research conducted at the University of California, Berkeley, demonstrated that 3-(hexoxymethyl)benzaldehyde-based polymers exhibit excellent thermal stability and mechanical strength, making them ideal candidates for applications in electronics and aerospace industries.

In the field of chemical synthesis, 3-(hexoxymethyl)benzaldehyde serves as a valuable building block for constructing complex organic molecules. Its reactivity and functional group diversity enable it to participate in a wide range of chemical transformations, including condensation reactions, oxidation processes, and coupling reactions. A study published in Organic Letters in 2021 reported the successful use of 3-(hexoxymethyl)benzaldehyde in the synthesis of chiral compounds through asymmetric catalysis. The researchers developed a novel catalyst system that facilitated high enantioselectivity in the transformation, opening up new possibilities for the synthesis of enantiomerically pure compounds.

The environmental impact and safety profile of 3-(hexoxymethyl)benzaldehyde are also important considerations. Studies have shown that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, like any chemical compound, it should be used with appropriate safety measures to ensure the well-being of laboratory personnel and the environment.

In conclusion, 3-(hexoxymethyl)benzaldehyde (CAS No. 1443345-58-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an important molecule for both academic research and industrial development. As ongoing research continues to uncover new applications and properties, 3-(hexoxymethyl)benzaldehyde is likely to play an increasingly significant role in advancing various scientific fields.